Cas no 2228497-38-7 (1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228497-38-7
• MF: C₁₃H₁₁ClF₂N₂
• MW: 268.689648866653
• CID: 6274208
• PubChem ID: 165975384
• Update Time: 2025-05-25

1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine
• 2228497-38-7
• EN300-1967868
• [1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C13H11ClF2N2/c14-9-4-3-8-2-1-5-18-11(8)10(9)12(7-17)6-13(12,15)16/h1-5H,6-7,17H2
• InChI Key： LPOLNJYUKPIHPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 268.0578824g/mol
• Monoisotopic Mass: 268.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine

1-(7-Chloroquinolin-8-yl)-2,2-Difluorocyclopropylmethanamine: A Comprehensive Overview

The compound 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine, with CAS No. 2228497-38-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The molecule consists of a quinoline ring system substituted with a chloro group at position 7 and a cyclopropane ring with two fluorine atoms at position 2. The methanamine group further enhances its functional versatility.

Recent studies have highlighted the importance of quinoline derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The presence of the chloro group in the quinoline moiety introduces electronic effects that can modulate the compound's interactions with biological targets. Additionally, the cyclopropane ring, with its strained geometry and fluorine substituents, contributes to the molecule's stability and bioavailability. These structural attributes make 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine a promising candidate for further exploration in drug development.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine exhibits potent inhibitory activity against several kinases, suggesting its role as a lead compound for developing targeted therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinoline ring system, substitution reactions to introduce the chloro group and fluorine atoms, and finally, the coupling reaction to attach the methanamine group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.

In terms of pharmacokinetics, 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine has shown favorable properties in preclinical models. Its lipophilicity and solubility profiles suggest that it may have good absorption characteristics when administered orally. Furthermore, initial toxicity studies indicate that the compound has a favorable safety profile at therapeutic doses, which is a crucial factor for its potential clinical application.

The development of this compound has been driven by advancements in computational chemistry and high-throughput screening techniques. Computational models have been instrumental in predicting the compound's binding affinity to target proteins and optimizing its structural features for improved efficacy. These tools have significantly accelerated the drug discovery process and provided valuable insights into the molecular mechanisms underlying its biological activity.

In conclusion, 1-(7-chloroquinolin-8-yl)-2,2-difluorocyclopropylmethanamine, CAS No. 2228497-38-7, represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with promising preclinical data and advanced synthetic methodologies, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in shaping future treatments across various disease areas.